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Compound of Interest

Compound Name: Amberlite IRC50

Cat. No.: B567941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Amberlite™ IRC50, a widely used weak acid

cation exchange resin, with other commercially available alternatives for industrial-scale

applications, particularly in the biopharmaceutical and related industries. The economic and

performance analysis is based on publicly available data and scientific literature to support

informed decision-making in process development and manufacturing.

Performance Characteristics
The performance of an ion exchange resin is a critical factor influencing its economic viability.

Key performance indicators include dynamic binding capacity (DBC), total exchange capacity,

and particle size, which collectively impact process efficiency, resolution, and throughput.

Table 1: Comparison of Key Performance Characteristics of Weak and Strong Cation Exchange

Resins
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Feature
Amberlite™
IRC50

Dowex® 50W
X8

Purolite® C100
Lewatit® S
8227

Resin Type
Weak Acid

Cation

Strong Acid

Cation

Strong Acid

Cation

Weak Acid

Cation

Functional Group Carboxylic Acid Sulfonic Acid Sulfonic Acid
Carboxylic Acid

(Polyacrylate)

Matrix Polystyrene

Styrene

Divinylbenzene

(gel)

Gel polystyrene

crosslinked with

divinylbenzene

Crosslinked

Polyacrylate

Total Capacity

(min.)

>3.0 eq/L (H+

form)[1]
~1.7 eq/L[2]

1.9 eq/L (Na+

form)[3]

Information not

available

Particle Size
0.280 to

0.700mm[1]
50-100 mesh 300 - 1200 µm[3]

Special bead

size distribution

for household

filters[4]

Moisture Content
43.0 to 53.0%

(H+ form)[1]
50-58%[2]

46 - 50 % (Na+

form)[3]

Information not

available

Economic Analysis
The economic viability of an ion exchange resin in an industrial setting is determined by a

combination of its initial purchase price, operational lifetime, and the recurring costs associated

with its use, primarily regeneration.

Initial Resin Cost
The initial investment for the resin is a significant capital expenditure. Prices can vary based on

the supplier, quantity purchased, and market conditions. The following table provides an

estimated price range based on available data. It is important to note that these prices are for

smaller quantities and industrial-scale pricing may differ significantly.

Table 2: Estimated Price Comparison of Cation Exchange Resins
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Resin Supplier Example
Estimated Price
(per unit)

Notes

Amberlite™ IRC50

High Purity Laboratory

Chemicals Private

Limited

Price on request for

bulk quantities

Industrial grade

available.[5]

Dowex® 50W X8 Carl ROTH[6] €127.95 / 100 g
Price for laboratory

scale.

Dowex® 50X8-100 Dowex[7] $476.90
Price for unspecified

quantity.

Purolite® C100E Softenerparts.com[8] $199.00 / cu. ft.
Price for water

softener application.

Operational Lifetime
The longevity of a resin directly impacts its long-term cost-effectiveness. A longer operational

life reduces the frequency of costly resin replacement and associated downtime. The typical

service life of ion exchange resins varies depending on the application, operating conditions,

and regeneration frequency.

Table 3: General Service Life Guidelines for Ion Exchange Resins

Resin Type
Typical Service Life in
Industrial Water Treatment

Factors Influencing
Lifespan

Cation Exchange Resins 5 to 7+ years[9]

Operating temperature,

oxidative stress, fouling,

regeneration frequency and

quality.[9][10]

Anion Exchange Resins 3 to 6 years[9]

More susceptible to organic

fouling and oxidative

degradation.[9]

Industrial water treatment resins can generally be stored for up to 5 years under optimal

conditions.[11]
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Regeneration Costs
Regeneration is a crucial operational step that restores the resin's exchange capacity, allowing

for its reuse. The cost of regeneration is a significant operational expenditure, encompassing

the cost of chemicals, water, and energy. Weak acid cation resins like Amberlite™ IRC50 are

known for their high regeneration efficiency, requiring only a slight excess of acid over the

stoichiometric amount.[12] This can lead to significant cost savings compared to strong acid

cation resins, which may require up to three times the theoretical amount of regenerant.[13]

Table 4: Regeneration Parameters for Cation Exchange Resins

Parameter
Weak Acid Cation (e.g.,
Amberlite™ IRC50)

Strong Acid Cation (e.g.,
Dowex® 50W, Purolite®
C100)

Regenerant
Strong acids (e.g., HCl,

H₂SO₄)[14]

Strong acids (e.g., HCl,

H₂SO₄) or sodium chloride

(NaCl) for softening

applications.[14]

Regenerant Amount
Near stoichiometric

quantity[12]

Often requires a significant

excess (e.g., 3 times the

theoretical amount).[13]

Regeneration Efficiency High[12]
Lower compared to weak acid

cation resins.[13]

Waste Generation Almost neutral wastewater[12]
Acidic or high-salt wastewater

requiring treatment.

Experimental Protocols
Accurate evaluation of resin performance is essential for selecting the most suitable and

economical option for a specific application. The following are generalized protocols for

determining key performance parameters.

Determination of Total Ion Exchange Capacity (Static
Method)
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This protocol outlines a common method for determining the total capacity of a cation

exchange resin.

Resin Preparation: Accurately weigh a sample of the air-dried resin (~1 gram).

Column Packing: Create a slurry of the resin in deionized water and transfer it to a

chromatography column with a glass wool plug at the bottom.

Hydrogen Ion Exchange: Pass a concentrated solution of sodium sulfate (e.g., 0.5 M)

through the column at a controlled flow rate (e.g., 2-3 mL/minute). This exchanges the

hydrogen ions (H+) on the resin with sodium ions (Na+).

Elution Collection: Collect the eluate containing the displaced hydrogen ions.

Titration: Titrate the collected eluate with a standardized solution of sodium hydroxide (e.g.,

0.1 M) using an appropriate indicator (e.g., phenolphthalein) to determine the amount of

hydrogen ions released.

Capacity Calculation: Calculate the total exchange capacity in milliequivalents per gram of

resin.

Determination of Dynamic Binding Capacity (DBC)
DBC is a more practical measure of resin performance under actual process conditions.

Column Preparation: Pack a chromatography column with the resin to a defined bed height

and equilibrate it with the appropriate binding buffer.

Sample Loading: Load a solution containing the target molecule at a known concentration

and flow rate onto the column.

Breakthrough Monitoring: Continuously monitor the column outlet for the appearance of the

target molecule using a UV detector or other suitable analytical method.

DBC Calculation: The dynamic binding capacity is typically calculated at 10% breakthrough

(the point at which the concentration of the target molecule in the outlet reaches 10% of the

inlet concentration). The total amount of target molecule bound to the resin at this point is the

DBC.
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the dynamic binding

capacity of an ion exchange resin.
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Caption: Workflow for Determining Dynamic Binding Capacity.
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Conclusion
The selection of an ion exchange resin for industrial-scale applications requires a

comprehensive analysis of both performance and economic factors. Amberlite™ IRC50, as a

weak acid cation exchanger, offers the significant economic advantage of high regeneration

efficiency, which can lead to lower operational costs over the lifetime of the resin. However, its

performance in terms of binding capacity and selectivity for a specific target molecule must be

carefully evaluated against strong acid cation exchangers like Dowex® 50W and Purolite®

C100, which may offer advantages in certain applications.

For drug development professionals and scientists, it is crucial to perform application-specific

experimental evaluations to determine the optimal resin that balances performance, cost, and

regulatory compliance for their unique process. This guide provides a framework for such an

evaluation, emphasizing the importance of considering total cost of ownership rather than just

the initial purchase price.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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